Cas no 2229509-04-8 (3-(5-chloro-3-fluoro-2-methoxyphenyl)-1,1,1-trifluoropropan-2-one)

• Product Name: 3-(5-chloro-3-fluoro-2-methoxyphenyl)-1,1,1-trifluoropropan-2-one
• CAS No: 2229509-04-8
• MF: C₁₀H₇ClF₄O₂
• MW: 270.607996225357
• CID: 6399596
• PubChem ID: 165668513
• Update Time: 2025-10-28

3-(5-chloro-3-fluoro-2-methoxyphenyl)-1,1,1-trifluoropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-3-fluoro-2-methoxyphenyl)-1,1,1-trifluoropropan-2-one
• EN300-1955099
• 2229509-04-8

• Inchi： 1S/C10H7ClF4O2/c1-17-9-5(2-6(11)4-7(9)12)3-8(16)10(13,14)15/h2,4H,3H2,1H3
• InChI Key： VTXVWQAESVBGLF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)CC(C(F)(F)F)=O)OC)F

Computed Properties

• Exact Mass: 270.0070698g/mol
• Monoisotopic Mass: 270.0070698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-(5-chloro-3-fluoro-2-methoxyphenyl)-1,1,1-trifluoropropan-2-one

3-(5-Chloro-3-Fluoro-2-Methoxyphenyl)-1,1,1-Trifluoropropan-2-One: A Comprehensive Overview

3-(5-Chloro-3-fluoro-2-methoxyphenyl)-1,1,1-trifluoropropan-2-one (CAS No. 2229509-04-8) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of pharmaceutical chemistry and material science. This compound is characterized by its unique combination of functional groups, including a trifluoropropanone moiety and a substituted phenyl ring. The presence of chlorine, fluorine, and methoxy groups on the aromatic ring introduces intriguing electronic and steric effects, making this compound a valuable substrate for various chemical transformations.

The trifluoropropanone group is known for its strong electron-withdrawing properties due to the electronegative fluorine atoms. This feature not only enhances the stability of the compound but also plays a crucial role in its reactivity during synthetic processes. The substituted phenyl ring, on the other hand, adds complexity to the molecule by introducing ortho-, meta-, and para-directing groups. The chlorine and fluorine substituents on the aromatic ring are particularly interesting as they can influence the molecule's solubility, bioavailability, and interaction with biological systems.

Recent studies have highlighted the potential of 3-(5-chloro-3-fluoro-2-methoxyphenyl)-1,1,1-trifluoropropan-2-one in drug discovery efforts. Its structure has been shown to exhibit promising pharmacokinetic properties, making it a candidate for further exploration in therapeutic applications. Researchers have also investigated its role as an intermediate in the synthesis of more complex molecules, leveraging its stability and reactivity to build larger frameworks.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic aromatic substitution and Friedel-Crafts acylation. The choice of synthetic pathway often depends on the availability of starting materials and the desired purity of the final product. For instance, the use of trifluoroacetyl chloride as an acylating agent has been reported to yield high-quality products under controlled conditions.

The methoxy group on the aromatic ring adds another layer of functionality to this compound. It not only acts as an electron-donating group but also serves as a protecting group during certain synthetic steps. This dual role makes it a versatile building block in organic synthesis. Additionally, the methoxy group can be readily modified through various chemical transformations, such as demethylation or alkylation, allowing for further diversification of the molecule.

From an environmental perspective, understanding the fate and behavior of 3-(5-chloro-3-fluoro-2-methoxyphenyl)-1,1,1-trifluoropropan-2-one in different ecosystems is crucial. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, which is an important consideration for its safe handling and disposal.

In conclusion, 3-(5-chloro-3-fluoro-2-methoxyphenyl)-1,1,1-trifluoropropan-2-one (CAS No. 2229509-04-8) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structure and functional groups make it an invaluable tool for chemists seeking to explore new frontiers in organic synthesis and drug development.